Cas no 1349715-94-1 (3-Fluoro-4-ethoxybenzenethiol)

• Product Name: 3-Fluoro-4-ethoxybenzenethiol
• CAS No: 1349715-94-1
• Molecular Formula: C₈H₉FOS
• Molecular Weight: 172.219864606857
• MDL: MFCD14582813
• CID: 4591536
• PubChem ID: 56604642

3-Fluoro-4-ethoxybenzenethiol Properties

Names and Identifiers

• 4-Ethoxy-3-fluorothiophenol

• MDL： MFCD14582813
• InChIKey： FHTNZFITGQQIGU-UHFFFAOYSA-N
• Inchi： 1S/C8H9FOS/c1-2-10-8-4-3-6(11)5-7(8)9/h3-5,11H,2H2,1H3
• SMILES： C1(S)=CC=C(OCC)C(F)=C1

Computed Properties

• Exact Mass: 172.03581424g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.03581424g/mol
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols